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Compound of Interest

Compound Name: SKI II

Cat. No.: B1682081 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: SKI II (Sphingosine Kinase Inhibitor II) is a selective, non-ATP-competitive

inhibitor of sphingosine kinases (SphK), with activity against both SphK1 and SphK2 isoforms.

[1][2][3] Sphingosine kinases are critical enzymes in the sphingolipid metabolic pathway,

catalyzing the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P).[4][5]

S1P is a key signaling lipid that regulates numerous cellular processes, including cell

proliferation, survival, migration, and inflammation. By inhibiting SphK, SKI II effectively

reduces the levels of pro-survival S1P, leading to the induction of apoptosis and suppression of

tumor growth, making it a valuable tool for cancer research and drug development.[1][4] This

document provides a detailed protocol for the preparation, storage, and use of SKI II stock

solutions for experimental applications.

SKI II Quantitative Data
The following table summarizes the key chemical properties of SKI II.
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Property Value References

IUPAC Name
4-[[4-(4-chlorophenyl)-1,3-

thiazol-2-yl]amino]phenol

Synonyms SphK-I2, SKI-II [6][7]

CAS Number 312636-16-1 [6][7][8]

Molecular Formula C₁₅H₁₁ClN₂OS [6][7][8]

Molecular Weight 302.78 g/mol [6][7][8]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[6][7][9]

Max Solubility (DMSO) ≥ 40 mg/mL (approx. 132 mM) [6]

IC₅₀ Value ~0.5 µM for SphK [6][8][10]

Experimental Protocols
Required Materials and Equipment

SKI II powder (CAS 312636-16-1)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Always handle SKI II powder in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

DMSO is an excellent solvent that can readily penetrate the skin, potentially carrying

dissolved compounds with it.[11] Avoid direct contact with the skin and eyes.

Consult the Safety Data Sheet (SDS) provided by the manufacturer for comprehensive

safety and handling information.

Protocol for Preparing a 10 mM SKI II Stock Solution
This protocol provides instructions for preparing 1 mL of a 10 mM stock solution in DMSO.

Adjust volumes as necessary for your experimental needs.

Step 1: Calculation To prepare a 10 mM stock solution, the required mass of SKI II must be

calculated using its molecular weight (MW = 302.78 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (L) × MW ( g/mol )

Calculation: Mass (mg) = 10 mmol/L × 0.001 L × 302.78 g/mol = 3.0278 mg

Step 2: Weighing the Compound

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare the weight.

Carefully weigh out approximately 3.03 mg of SKI II powder directly into the tube. Record the

exact mass.

Step 3: Dissolution

Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the weighed SKI II
powder.

Close the cap tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles. If

dissolution is slow, sonication for 5-10 minutes may be helpful.[6]
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Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[6][10] The powdered form of SKI II can be stored at -20°C for up to

3 years.[6]

Note: Some sources suggest the compound is unstable in solution and recommend that it

be freshly prepared for optimal results.[3]

Protocol for Preparing Working Solutions
For cell-based assays or other experiments, the concentrated DMSO stock solution must be

diluted to the final working concentration in an appropriate aqueous buffer or cell culture

medium.

Thaw a single aliquot of the 10 mM SKI II stock solution at room temperature.

Perform a serial dilution of the stock solution into your experimental medium to achieve the

desired final concentration.

Example: To make a 10 µM working solution in 1 mL of cell culture medium, add 1 µL of

the 10 mM stock solution to 999 µL of the medium.

Crucial: Prepare a vehicle control using the same final concentration of DMSO as in your

experimental samples. The final DMSO concentration should ideally be kept below 0.5%

(v/v) to avoid solvent-induced cellular toxicity.

Use the working solution immediately after preparation.[9]

Diagrams and Workflows
Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the standard procedure for preparing SKI II stock solutions.
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Ready for Use
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Caption: Workflow for preparing SKI II stock solution.

SKI II Mechanism of Action in the Sphingolipid Pathway
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This diagram illustrates the role of Sphingosine Kinase (SphK) and its inhibition by SKI II.
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Caption: SKI II inhibits SphK, blocking S1P production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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